3-Fluoro-4-[(1-methylsulfanyl-2-nitroethenyl)amino]phenol
Overview
Description
The compound “3-fluoro-4-{[(E)-1-(methylsulfanyl)-2-nitroethenyl]amino}phenol” is an organic molecule that contains several functional groups, including a phenol group, a nitro group, a fluoro group, and a methylsulfanyl group .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It has a phenol backbone with a fluoro group at the 3-position, an amino group at the 4-position, and a methylsulfanyl group attached to a nitroethenyl group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure and the functional groups present. For example, the presence of the polar nitro and phenol groups could potentially make it somewhat soluble in water .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Fluorophenothiazines
3-Fluoro-1-methylphenothiazines are synthesized through Smiles rearrangement, showcasing the potential of 3-fluoro compounds in the development of pharmacologically relevant structures (Sharma et al., 1999).
Catalyst- and Solvent-Free Synthesis
The compound is involved in regioselective synthesis processes, such as the microwave-assisted Fries rearrangement, indicating its utility in creating efficient and environmentally friendly synthetic routes (Moreno-Fuquen et al., 2019).
Cross-Coupling of Remote Meta-C–H Bonds
This compound plays a role in the cross-coupling of C–H bonds with organoborons, signifying its importance in complex chemical syntheses (Wan et al., 2013).
Synthesis of Fluorinated Sulfones
The compound is used in the oxidation of fluorinated phenothiazines, further indicating its role in the development of novel sulfones (Hamadi et al., 1998).
Biological and Medicinal Applications
Antibacterial Agents
The compound's derivatives have been explored for their antibacterial properties, contributing to the field of infectious disease treatment (Egawa et al., 1984).
Anticancer Drug Synthesis
It plays a role in the synthesis of Schiff base organotin(IV) complexes, which have shown promising results in cytotoxicity studies against various cancer cell lines (Basu Baul et al., 2009).
Synthesis of pH-Sensitive Probes
Fluorinated analogs of the compound have been developed for use as pH-sensitive probes, essential for biochemical and medical research (Rhee et al., 1995).
Advanced Materials and Other Applications
Synthesis of Energetic Materials
The compound is involved in the synthesis of energetic materials like 4-diazo-2,6-dinitrophenol, highlighting its use in materials science (Klapötke et al., 2015).
Synthesis of Polyimides
Its derivatives are used in synthesizing soluble fluoro-polyimides, demonstrating its importance in polymer science and engineering (Xie et al., 2001).
Properties
IUPAC Name |
3-fluoro-4-[(1-methylsulfanyl-2-nitroethenyl)amino]phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2O3S/c1-16-9(5-12(14)15)11-8-3-2-6(13)4-7(8)10/h2-5,11,13H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHJZOMXYVPCLJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC(=C[N+](=O)[O-])NC1=C(C=C(C=C1)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301206440 | |
Record name | 3-Fluoro-4-[[1-(methylthio)-2-nitroethenyl]amino]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301206440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
338393-94-5 | |
Record name | 3-Fluoro-4-[[1-(methylthio)-2-nitroethenyl]amino]phenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338393-94-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Fluoro-4-[[1-(methylthio)-2-nitroethenyl]amino]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301206440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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